Cas no 920162-34-1 (N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide
• CAS No: 920162-34-1
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 5505384
• PubChem ID: 44996879
• Update Time: 2025-05-26

N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024473954
• VU0503856-1
• N1-(4-fluorobenzyl)-N2-(1-hydroxybutan-2-yl)oxalamide
• 920162-34-1
• F2879-2126
• N-[(4-fluorophenyl)methyl]-N'-(1-hydroxybutan-2-yl)oxamide
• N'-[(4-FLUOROPHENYL)METHYL]-N-(1-HYDROXYBUTAN-2-YL)ETHANEDIAMIDE
• N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide

• Inchi： 1S/C13H17FN2O3/c1-2-11(8-17)16-13(19)12(18)15-7-9-3-5-10(14)6-4-9/h3-6,11,17H,2,7-8H2,1H3,(H,15,18)(H,16,19)
• InChI Key： CYDWVVOOZTUFLY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NC(CO)CC)=O)=O

Computed Properties

• Exact Mass: 268.12232057g/mol
• Monoisotopic Mass: 268.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide

N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide

N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide (CAS No. 920162-34-1) is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in various industries. The molecule consists of a central ethanediamide backbone, which is a dicarboxylic acid derivative, and two distinct substituents: a 4-fluorophenylmethyl group and a 1-hydroxybutan-2-yl group. These substituents contribute to the compound's versatility and reactivity.

The ethanediamide core of the molecule plays a crucial role in its chemical properties. Ethanediamides are known for their ability to form hydrogen bonds, which can influence the compound's solubility, stability, and reactivity. The presence of the 4-fluorophenylmethyl group introduces electronic effects due to the fluorine atom, which can enhance or modify the compound's interactions with other molecules. Fluorine's electronegativity can also influence the molecule's overall polarity and reactivity.

On the other hand, the 1-hydroxybutan-2-yl group adds hydroxyl functionality to the molecule, which can participate in hydrogen bonding and other intermolecular interactions. This group also introduces some steric bulk, which may affect the compound's conformation and reactivity. The combination of these two substituents on the ethanediamide backbone creates a molecule with a balance of electronic and steric properties, making it suitable for various chemical transformations.

Recent studies have explored the synthesis and characterization of N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide using advanced techniques such as X-ray crystallography and computational modeling. These studies have provided insights into the compound's molecular geometry, electronic structure, and potential applications in drug design and materials science.

In terms of applications, this compound has shown promise in pharmaceutical research due to its ability to act as a precursor for more complex molecules with bioactive properties. For instance, its derivatives have been investigated for their potential as inhibitors of certain enzymes or receptors involved in disease pathways. Additionally, the compound's unique structure makes it a candidate for use in polymer chemistry, where it could serve as a building block for functional polymers with tailored properties.

The synthesis of N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized synthetic routes by employing catalytic agents or modifying reaction solvents to enhance efficiency. These advancements have made it possible to scale up production for industrial applications while maintaining quality standards.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its environmental impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation into less complex molecules. This information is critical for developing sustainable practices in its production and disposal.

In conclusion, N'-(4-fluorophenyl)methyl-N-(1-hydroxybutan-2-yl)ethanediamide (CAS No. 920162-34